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2-Fluoro-4-hydroxy-3-
Compound Name:

methoxypyridine
CAS No.: 1184172-38-0
Cat. No.: B3217707

Get Quote
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Application Note: Synthesis of Acoramidis (AG10) Analogs Utilizing Fluorinated Pyridine
Intermediates

Executive Summary & Clinical Rationale

Transthyretin (TTR) amyloidosis (ATTR) is a progressive, fatal disease characterized by the
destabilization of the TTR tetramer, leading to monomer dissociation, misfolding, and amyloid
fibril deposition in the heart (ATTR-CM) and peripheral nerves (ATTR-PN).[1][2] Acoramidis
(AG10) is a best-in-class, orally bioavailable small molecule stabilizer that mimics the structural
protection conferred by the protective T119M mutation.[3][1][2]

Why Fluorinated Pyridine Analogs? While Acoramidis utilizes a 4-fluorophenyl moiety to bridge
the salt interaction with Lys15/Lys15’ in the TTR binding pocket, bioisosteric replacement with a
fluorinated pyridine ring offers distinct medicinal chemistry advantages:

e pKa Modulation: The electron-deficient pyridine ring increases the acidity of the carboxylic
acid, potentially strengthening the critical salt bridge with Lys15.[1]
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o Solubility Profile: Pyridine nitrogen introduces a hydrogen bond acceptor, improving aqueous
solubility compared to the phenyl analog.[3][1]

o Metabolic Stability: Fluorination at the

-position to the nitrogen blocks metabolic oxidation (labile sites), enhancing the
pharmacokinetic (PK) profile.[3][1][2]

This guide details the synthesis of Py-AG10 (a 6-fluoronicotinic acid analog of Acoramidis)
utilizing high-purity fluorinated pyridine intermediates.[3][1][2]

Retrosynthetic Analysis & Strategy

The synthesis is designed as a convergent route, minimizing linear steps and maximizing yield.
[1] The target molecule is disconnected at the ether linkage, revealing two key building blocks:
the Pyrazole-Linker Alcohol and the Fluorinated Pyridine Core.
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Figure 1: Retrosynthetic analysis of the Py-AG10 analog, highlighting the convergent assembly
of the pyrazole linker and the fluorinated pyridine core.[3][2]

Detailed Experimental Protocols
Phase I: Synthesis of the Fluorinated Pyridine Core

Objective: Preparation of Methyl 5-hydroxy-6-fluoronicotinate. Rationale: Direct fluorination is
hazardous.[3][1][2] We utilize a commercially available bromofluoropyridine and convert it via a
boronate intermediate to the phenol, ensuring regioselectivity.[1]

Reagents:
e 5-Bromo-2-fluoropyridine (CAS: 766-11-0)[3][1][2]
¢ Bis(pinacolato)diboron (

)BIA2]
o (Catalyst)[3][1][2]

e Sodium Perborate (
) or
[31[1][2]
Protocol:
e Carbonylation (Introduction of Ester):
o Charge a high-pressure autoclave with 5-bromo-2-fluoropyridine (1.0 eq),

(2 mol%), dppp (3 mol%), and
(2.0 eqg) in MeOH.

o Pressurize with CO gas (5 bar) and heat to 80°C for 12 hours.

o QC Check: LC-MS should show mass shift to Methyl 6-fluoronicotinate.
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e C-H Activation / Hydroxylation (borylation-oxidation sequence):

o Note: Since the 5-position is not activated, we use an Iridium-catalyzed C-H borylation or
start with 5-bromo-6-fluoronicotinic acid methyl ester if commercially sourced
(Recommended for scale).[3][1][2]

o Alternative (From 5-Bromo-6-fluoronicotinate):
» Mix Methyl 5-bromo-6-fluoronicotinate (1.0 eq),
(1.1 eq), KOAc (3.0 eq), and
(0.05 eq) in 1,4-dioxane.
» Degas and heat at 90°C for 4 hours (Suzuki-Miyaura condition).
» Filter the boronate ester.[3][1]
o Oxidation: Dissolve the crude boronate in THF/Water (1:1).[3][1] Add

(3.0 eq) at 0°C. Stir for 2 hours.

o Purification: Quench with

, extract with EtOAc. Flash chromatography (Hex/EtOAc) yields Methyl 5-hydroxy-6-
fluoronicotinate.[3][1][2]

Phase II: Synthesis of the Pyrazole Linker
Objective: Preparation of 3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol.

Protocol:

» Alkylation: React acetylacetone (1.0 eq) with 3-bromopropanol (protected as THP ether or
acetate) using

in acetone.

o Better Route: Use 3-acetyl-2-heptanone derivatives or reacting acetylacetone with
dihydrofuran (acid catalyzed) to open the ring and form the diketone-alcohol precursor.[3]
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[11[2]
o Cyclization:
o Dissolve the diketone intermediate in EtOH.[3][1]
o Add Hydrazine hydrate (

, 1.2 eq) dropwise at 0°C.

o Reflux for 3 hours.[3][1][2] The pyrazole ring forms spontaneously.[3][1]

o Workup: Evaporate solvent. The product 3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol is often
a viscous oil or low-melting solid.[3][1][2]

Phase lll: Convergent Coupling (The Critical Step)

Objective: Coupling Fragment A and Fragment B via Ether linkage.[3][1] Method: Mitsunobu
Reaction (Preferred for mildness) or

(Possible due to fluoro-activation).[3][1][2]

Table 1: Coupling Reaction Optimization
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Mitsunobu Protocol

Parameter (Recommended) Protocol (Alternative)
, DIAD (Diisopropyl
Reagents D (Diisopropy . 18-Crown-6
azodicarboxylate)
Solvent Anhydrous THF DMF or NMP
0°C
Temperature 80°C - 100°C
RT
Activation of alcohol (Fragment  Nucleophilic attack of alkoxide
Mechanism A) to attack Phenol (Fragment (Frag A) on Fluorine? Risk: F is
B)[3][1][2] the leaving group.[3][1]
CRITICAL: In
on 6-fluoropyridine, the
Fluorine is the leaving group.
[3][1][2] We want to keep the Do NOT use
Correction fluorine.[3][1] Therefore,

Mitsunobu is REQUIRED to
form the ether bond at the 5-
hydroxy position without
displacing the 6-fluoro group.

(310112

as it will likely displace the 6-F
atom.[3][1][2]

Final Protocol (Mitsunobu):

» Dissolve Methyl 5-hydroxy-6-fluoronicotinate (1.0 eq), Pyrazole-Linker Alcohol (1.1 eq), and

Triphenylphosphine (

, 1.2 eq) in anhydrous THF under

e Coolto 0°C.

o Add DIAD (1.2 eq) dropwise over 30 minutes. Exothermic.
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e Stir at RT for 12 hours.

 Validation: Monitor by TLC/LC-MS. Product: Methyl 5-(3-(3,5-dimethyl-1H-pyrazol-4-
yl)propoxy)-6-fluoronicotinate.[3][1][2]

Phase IV: Hydrolysis to Final Analog
e Dissolve the ester in THF/Water (3:1).[3][1]
e Add LiOH (2.0 eq).[3][1][2] Stir at 40°C for 4 hours.

 Acidification: Carefully adjust pH to 4-5 using 1M HCI. The zwitterionic product precipitates.
[31[1]

o Recrystallization: EtOH/Water.[3][1][2]

Mechanism of Action & Validation

The synthesized analog functions as a kinetic stabilizer.[3][1][4][5] The graph below illustrates
the thermodynamic stabilization provided by the ligand binding to the TTR tetramer.

Py-AG10 Analog
+ Ligand

(Binding to T4 Pocket;

Stabilized Complex

(TTR + Ligand) Inhibited

Native TTR Tetramer
(Functional)

Amyloid Fibrils
(Pathogenic)

Click to download full resolution via product page

Figure 2: Mechanism of Action.[3][1][2] The Py-AG10 analog binds to the T4 pocket, shifting the
equilibrium toward the stable tetramer and preventing dissociation into amyloidogenic
monomers.

Quality Control & Safety

¢ NMR Validation:
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o NMR (DMSO-

): Look for the Pyrazole -CH3 singlets (~2.1 ppm), the Linker -CH2- multiplets, and the
distinct Pyridine aromatic protons (coupling with Fluorine will split signals).[3][1][2]

o NMR: Essential for confirming the presence of the fluorine atom on the pyridine ring
(typically -70 to -100 ppm depending on substitution).[3][1][2]

» Safety Note: Fluorinated pyridines can be skin irritants.[3][1][2] Precursors like DIAD are
shock-sensitive and toxic.[3][1][2] All reactions involving CO gas (Carbonylation) must be
performed in a rated high-pressure facility.[3][1][2]

References

e PubChem. (2025).[3][1][2][6] Acoramidis Hydrochloride | C15H18CIFN203.[3][1][2] National
Library of Medicine.[3][1] Retrieved from [Link]

e Alhamadsheh, M. M., et al. (2019).[3][1][2] Enthalpy-driven Stabilization of Transthyretin by
AG10 Mimics a Naturally Occurring Genetic Variant. Journal of Medicinal Chemistry / PMC.
Retrieved from [Link]

o Meanwell, N. A. (2018).[3][1][2] Fluorine in Medicinal Chemistry. Journal of Medicinal
Chemistry. (Contextual reference on Fluorine bioisosterism).

e Fier, P. S., & Hartwig, J. F. (2014).[3][1][2] Synthesis and Late-Stage Functionalization of
Complex Molecules through C—H Fluorination. Journal of the American Chemical Society.[1]
Retrieved from [Link][3][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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